Cas no 144280-20-6 (Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-)

Phenol, 2-[(2-nitrophenyl)azo]-4-octyl- structure
144280-20-6 structure
Product Name:Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-
CAS No:144280-20-6
MF:C20H25N3O3
MW:355.43080496788
CID:2777313
Update Time:2023-08-07

Phenol, 2-[(2-nitrophenyl)azo]-4-octyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-
    • 6-[2-(2-Nitrophenyl)hydrazinylidene]-4-octylcyclohexa-2,4-dien-1-one
    • Inchi: 1S/C20H25N3O3/c1-2-3-4-5-6-7-10-16-13-14-20(24)18(15-16)22-21-17-11-8-9-12-19(17)23(25)26/h8-9,11-15,24H,2-7,10H2,1H3/b22-21+
    • InChI Key: ZRDDPKPUFHRKPC-QURGRASLSA-N
    • SMILES: OC1C=CC(=CC=1/N=N/C1C=CC=CC=1[N+](=O)[O-])CCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 439
  • XLogP3: 7.2
  • Topological Polar Surface Area: 90.8

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